Cas no 1807011-18-2 (Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate
• CAS No: 1807011-18-2
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4890115
• Update Time: 2025-10-30

Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate

• Inchi： 1S/C10H10F2N2O5/c1-2-19-7(16)4-5-3-6(15)8(9(11)12)13-10(5)14(17)18/h3,9,15H,2,4H2,1H3
• InChI Key： IYNBZEQRCYWZPK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C([N+](=O)[O-])=N1)CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.5
• Topological Polar Surface Area: 105

Additional information on Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate

Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate, with the CAS number 1807011-18-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure containing a pyridine ring with multiple substituents, has been the subject of extensive research due to its potential applications in drug development and material science.

The structure of Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate is notable for its combination of functional groups. The pyridine ring serves as the core structure, with a nitro group at position 6, a hydroxyl group at position 3, and an ethyl acetate group at position 5. Additionally, the difluoromethyl group at position 2 introduces fluorine atoms, which are known to enhance certain chemical properties such as stability and bioavailability. These features make this compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate in the development of novel therapeutic agents. For instance, researchers have explored its role as an intermediate in the synthesis of anti-cancer drugs. The presence of the nitro group and hydroxyl group provides opportunities for redox reactions and hydrogen bonding interactions, which are crucial for targeting specific biological pathways.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The pyridine ring's inherent aromaticity and electron-withdrawing groups contribute to its potential use in organic electronics. Recent advancements in materials science have demonstrated that derivatives of this compound can be employed in the fabrication of high-performance organic semiconductors.

The synthesis of Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of the difluoromethyl group via nucleophilic substitution and the subsequent functionalization of the pyridine ring with hydroxyl and nitro groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets stringent quality standards for both research and industrial applications.

From an environmental perspective, Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate has been evaluated for its biodegradability and toxicity profiles. Studies indicate that under controlled conditions, this compound exhibits moderate biodegradation rates, making it suitable for use in eco-friendly chemical processes. Furthermore, toxicity assessments have revealed that it poses minimal risks to aquatic life when handled responsibly.

Looking ahead, Ethyl 2-(difluoromethyl)-3-hydroxy-6-nitropyridine-5-acetate holds promising prospects for further exploration in various fields. Its unique combination of functional groups positions it as a valuable tool in drug discovery, material science, and green chemistry. As research continues to uncover new applications and improve synthetic methodologies, this compound is expected to play an increasingly important role in advancing modern chemical technologies.